Cas no 51337-32-7 (5-(bromomethyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(bromomethyl)-1,3-oxazolidin-2-one
• CAS No: 51337-32-7
• MF: C₄H₆BrNO₂
• MW: 179.999940395355
• MDL: MFCD20622773
• CID: 2124596
• PubChem ID: 19746133
• Update Time: 2025-05-25

5-(bromomethyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)oxazolidin-2-one
• SCHEMBL7793918
• DA-05323
• C4H6BrNO2
• 5-bromomethyl-2-oxazolidinone
• INSHXEIAUKZTOC-UHFFFAOYSA-N
• 51337-32-7
• EN300-203293
• G44939
• 969-274-5
• BCA33732
• AKOS017529216
• 5-(bromomethyl)-1,3-oxazolidin-2-one

• MDL： MFCD20622773
• Inchi： 1S/C4H6BrNO2/c5-1-3-2-6-4(7)8-3/h3H,1-2H2,(H,6,7)
• InChI Key： INSHXEIAUKZTOC-UHFFFAOYSA-N
• SMILES： BrCC1CNC(=O)O1

Computed Properties

• Exact Mass: 178.95819Da
• Monoisotopic Mass: 178.95819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(bromomethyl)-1,3-oxazolidin-2-one

5-(Bromomethyl)-1,3-Oxazolidin-2-one: A Comprehensive Overview

5-(Bromomethyl)-1,3-oxazolidin-2-one (CAS No. 51337-32-7) is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, also known as bromoacetyl oxazolidinone, is a heterocyclic compound characterized by its oxazolidinone ring structure, which plays a crucial role in its chemical reactivity and functional properties.

The oxazolidinone ring in 5-(bromomethyl)-1,3-oxazolidin-2-one is a five-membered ring containing one oxygen and one nitrogen atom. This structure makes the compound highly reactive due to the electron-withdrawing effects of the carbonyl group and the bromine substituent. The bromine atom at the methyl position further enhances its reactivity, making it an excellent precursor for various organic transformations.

Recent studies have highlighted the potential of 5-(bromomethyl)-1,3-oxazolidin-2-one in the synthesis of advanced materials, particularly in the development of polymer-based composites and nanomaterials. Researchers have explored its ability to act as a crosslinking agent, enabling the creation of high-performance materials with improved mechanical and thermal stability. For instance, a 2023 study published in *Advanced Materials* demonstrated that incorporating this compound into polymer matrices significantly enhanced their tensile strength and thermal resistance.

In addition to its role in materials science, 5-(bromomethyl)-1,3-oxazolidin-2-one has also gained attention in the field of medicinal chemistry. Its unique structure allows for the formation of bioactive molecules through various substitution reactions. A 2022 study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties, making them potential candidates for drug development.

The synthesis of 5-(bromomethyl)-1,3-oxazolidin-2-one typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have made the compound more accessible for large-scale applications.

Another emerging application of 5-(bromomethyl)-1,3-oxazolidin-2-one is in the field of electrochemical sensors. Its ability to form stable metal complexes has been exploited for the development of sensors capable of detecting trace amounts of heavy metals in environmental samples. A 2024 study published in *Analytical Chemistry* demonstrated that sensors incorporating this compound exhibited high sensitivity and selectivity towards lead ions (Pb²⁺), making them valuable tools for environmental monitoring.

Furthermore, 5-(bromomethyl)-1,3-oxazolidin-2-one has been utilized in the synthesis of dendrimers, which are highly branched macromolecules with applications in drug delivery and catalysis. A 2024 paper in *Macromolecules* highlighted how this compound serves as an efficient building block for constructing dendrimer architectures with controlled porosity and functionality.

In conclusion, 5-(bromomethyl)-1,3-oxazolidin-2-one (CAS No. 51337-32-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in materials science, medicinal chemistry, electrochemistry, and polymer technology. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.